Cas no 1593406-62-2 (3-(3,5-difluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(3,5-difluorophenyl)methylazetidin-3-ol
• CAS No: 1593406-62-2
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5844440
• PubChem ID: 105402614
• Update Time: 2025-06-26

3-(3,5-difluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluorophenyl)methylazetidin-3-ol
• 3-[(3,5-difluorophenyl)methyl]azetidin-3-ol
• 1593406-62-2
• EN300-1865328

• Inchi： 1S/C10H11F2NO/c11-8-1-7(2-9(12)3-8)4-10(14)5-13-6-10/h1-3,13-14H,4-6H2
• InChI Key： QDWFDXBLKUVRKX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC1(CNC1)O)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3,5-difluorophenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(3,5-difluorophenyl)methylazetidin-3-ol (CAS No. 1593406-62-2)

3-(3,5-difluorophenyl)methylazetidin-3-ol (CAS No. 1593406-62-2) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluorophenyl moiety attached to an azetidin-3-ol core, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties such as solubility and metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3-(3,5-difluorophenyl)methylazetidin-3-ol. Fluorination is a key strategy to enhance drug-like properties, as seen in blockbuster drugs like fluoxetine and sitagliptin. This compound’s azetidine ring further adds to its appeal, as saturated nitrogen heterocycles are known to improve bioavailability and reduce toxicity. Recent studies highlight its utility in designing G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, aligning with trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1593406-62-2 offers versatility. Its hydroxyl group and methylazetidine structure allow for diverse functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry’s shift toward fragment-based drug design (FBDD), where small, rigid scaffolds like this are prized for their spatial efficiency. Moreover, its difluorophenyl group is resistant to oxidative metabolism, a feature increasingly sought after in CNS-targeted therapeutics.

Environmental and regulatory considerations also play a role in the compound’s relevance. As the chemical industry moves toward green chemistry principles, 3-(3,5-difluorophenyl)methylazetidin-3-ol is being evaluated for sustainable synthesis routes, such as catalytic fluorination and flow chemistry. These methods reduce waste and energy consumption, addressing ESG (Environmental, Social, and Governance) metrics that investors now prioritize. Additionally, its non-polyhalogenated structure avoids the ecological concerns associated with persistent organic pollutants (POPs).

In the context of AI-driven drug discovery, CAS No. 1593406-62-2 exemplifies a "privileged scaffold" – a recurring motif in machine learning datasets for virtual screening. Its rigid geometry and polar functional groups make it a frequent candidate for de novo molecular generation algorithms. This intersection of computational and experimental science underscores its potential in accelerating hit-to-lead optimization, a bottleneck in R&D pipelines.

Market analysts note rising procurement of 3-(3,5-difluorophenyl)methylazetidin-3-ol by contract research organizations (CROs) specializing in orphan drug development. Its structural features are being explored for rare diseases involving protein misfolding, such as cystic fibrosis and alpha-1 antitrypsin deficiency. The compound’s ability to serve as a conformational constraint in peptidomimetics further expands its utility in targeting "undruggable" protein-protein interactions.

Quality control and analytical characterization of CAS No. 1593406-62-2 rely on advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). Batch-to-batch consistency is critical, especially for GMP (Good Manufacturing Practice) applications. Recent advancements in process analytical technology (PAT) have improved real-time monitoring during its synthesis, reducing impurities that could affect downstream biological assays.

Looking ahead, 3-(3,5-difluorophenyl)methylazetidin-3-ol is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its balanced lipophilicity (LogP ~2.1) and polar surface area (~40 Ų) make it an ideal candidate for bifunctional molecules in targeted protein degradation. As the scientific community continues to explore its applications, this compound exemplifies the synergy between structural innovation and therapeutic potential in modern chemistry.